Cas no 7507-34-8 (3-(3,5-dimethylphenoxy)propanoic acid)

• Product Name: 3-(3,5-dimethylphenoxy)propanoic acid
• CAS No: 7507-34-8
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD09046355
• CID: 981233
• PubChem ID: 348583
• Update Time: 2025-11-02

3-(3,5-dimethylphenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethylphenoxy)propanoic acid

• MDL： MFCD09046355
• Inchi： 1S/C11H14O3/c1-8-5-9(2)7-10(6-8)14-4-3-11(12)13/h5-7H,3-4H2,1-2H3,(H,12,13)
• InChI Key： DKXUNJWAAUBSMR-UHFFFAOYSA-N
• SMILES： O(CCC(=O)O)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 194.09432

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 3-phenoxypropionic acids

Additional information on 3-(3,5-dimethylphenoxy)propanoic acid

Comprehensive Guide to 3-(3,5-dimethylphenoxy)propanoic acid (CAS No. 7507-34-8): Properties, Applications, and Market Insights

3-(3,5-dimethylphenoxy)propanoic acid (CAS No. 7507-34-8) is an organic compound with significant applications in pharmaceuticals, agrochemicals, and specialty chemicals. This aromatic carboxylic acid derivative is known for its unique structural properties, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its versatility and potential in developing new formulations.

The molecular formula of 3-(3,5-dimethylphenoxy)propanoic acid is C₁₁H₁₄O₃, with a molecular weight of 194.23 g/mol. Its structure features a propanoic acid group attached to a 3,5-dimethylphenoxy moiety, which contributes to its chemical reactivity and solubility characteristics. This compound typically appears as a white to off-white crystalline powder with a melting point range of 85-90°C, making it suitable for various industrial processes.

In pharmaceutical applications, 3-(3,5-dimethylphenoxy)propanoic acid serves as a key building block for drug development. Recent studies highlight its potential as an intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The compound's ability to modify biological activity through structural derivatization has attracted attention from medicinal chemists exploring new treatment options for chronic inflammation and pain management.

The agrochemical industry utilizes 3-(3,5-dimethylphenoxy)propanoic acid in the production of plant growth regulators and selective herbicides. Its structural features allow for the development of compounds that can interact with specific plant hormonal pathways, offering solutions for modern precision agriculture. With the growing demand for sustainable crop protection products, this chemical intermediate has gained prominence in research focused on environmentally friendly agrochemicals.

From a market perspective, the global demand for 3-(3,5-dimethylphenoxy)propanoic acid has shown steady growth, particularly in Asia-Pacific regions where pharmaceutical and agrochemical manufacturing is expanding. Industry reports indicate a compound annual growth rate (CAGR) of approximately 5-7% for similar specialty chemical intermediates, driven by increased R&D investments and the need for innovative chemical solutions.

Quality control and analytical testing are crucial aspects of working with 3-(3,5-dimethylphenoxy)propanoic acid. Standard characterization methods include HPLC (High-Performance Liquid Chromatography), GC-MS (Gas Chromatography-Mass Spectrometry), and NMR (Nuclear Magnetic Resonance) spectroscopy. These techniques ensure purity levels typically exceeding 98%, which is essential for pharmaceutical-grade applications.

Storage and handling recommendations for 3-(3,5-dimethylphenoxy)propanoic acid include keeping the material in tightly sealed containers at room temperature, protected from moisture and direct sunlight. While the compound exhibits good stability under normal conditions, proper laboratory practices should always be followed to maintain material integrity and ensure safety.

Recent advancements in green chemistry have explored more sustainable synthesis routes for 3-(3,5-dimethylphenoxy)propanoic acid. Researchers are investigating catalytic methods and solvent-free reactions to reduce environmental impact while maintaining high yields and purity. These developments align with the chemical industry's growing emphasis on sustainable manufacturing processes.

For researchers and procurement specialists searching for "3-(3,5-dimethylphenoxy)propanoic acid suppliers" or "CAS 7507-34-8 technical specifications," it's important to verify certificates of analysis and regulatory compliance documentation. The compound is available in various packaging options, from laboratory-scale quantities to bulk industrial amounts, depending on application requirements.

The future outlook for 3-(3,5-dimethylphenoxy)propanoic acid appears promising, with potential applications emerging in materials science and specialty polymers. Its aromatic structure and functional groups make it a candidate for developing novel polymeric materials with specific thermal and mechanical properties, opening new avenues for innovation in advanced materials.

In conclusion, 3-(3,5-dimethylphenoxy)propanoic acid (CAS No. 7507-34-8) represents an important chemical intermediate with diverse applications across multiple industries. Its unique structural features, combined with growing market demand, position this compound as a valuable component in modern chemical synthesis and product development. As research continues to uncover new potential uses, this versatile molecule is likely to maintain its significance in industrial and pharmaceutical chemistry.